Cas no 112068-21-0 (methyl 2-hydroxy-4-phenylbut-3-enoate)

• Product Name: methyl 2-hydroxy-4-phenylbut-3-enoate
• CAS No: 112068-21-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1199721
• PubChem ID: 13682354
• Update Time: 2025-10-28

methyl 2-hydroxy-4-phenylbut-3-enoate Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid, 2-hydroxy-4-phenyl-, methyl ester, (3E)-
• methyl 2-hydroxy-4-phenylbut-3-enoate
• 112068-21-0
• SCHEMBL11988772
• EN300-1864139
• SCHEMBL3070378

• Inchi： 1S/C11H12O3/c1-14-11(13)10(12)8-7-9-5-3-2-4-6-9/h2-8,10,12H,1H3/b8-7+
• InChI Key： XVWDLSYYNQHVGI-BQYQJAHWSA-N
• SMILES： OC(C(=O)OC)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 1.23370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 2-hydroxy-4-phenylbut-3-enoate

Methyl 2-Hydroxy-4-phenylbut-3-enoate (CAS No. 112068-21-0): A Comprehensive Overview

Methyl 2-hydroxy-4-phenylbut-3-enoate, identified by its CAS number 112068-21-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester, characterized by its hydroxyl and phenyl substituents, has garnered attention for its potential applications in synthetic chemistry and as a precursor in the development of bioactive molecules.

The structure of methyl 2-hydroxy-4-phenylbut-3-enoate consists of a butenolide backbone with a phenyl group at the fourth carbon position and a hydroxyl group at the second carbon. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in various chemical transformations. The presence of both functional groups enhances its utility in synthetic pathways, particularly in the construction of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The phenyl ring and hydroxyl group in methyl 2-hydroxy-4-phenylbut-3-enoate are known to interact with biological targets, making it a promising candidate for drug discovery. Researchers have been investigating its potential role in modulating various biological pathways, including those involved in inflammation and pain management.

One of the most compelling aspects of methyl 2-hydroxy-4-phenylbut-3-enoate is its versatility as a building block in organic synthesis. The compound can undergo a variety of reactions, such as esterification, hydrolysis, and oxidation, allowing chemists to tailor its structure for specific applications. This flexibility has made it a valuable tool in the synthesis of natural products and novel drug candidates.

The latest research on methyl 2-hydroxy-4-phenylbut-3-enoate has revealed interesting insights into its reactivity and potential biological effects. Studies have demonstrated that derivatives of this compound can exhibit significant anti-inflammatory properties. The hydroxyl group and phenyl ring are thought to interact with enzymes and receptors involved in the inflammatory response, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory potential, methyl 2-hydroxy-4-phenylbut-3-enoate has shown promise as a precursor in the synthesis of more complex molecules with therapeutic applications. Researchers have been exploring its use in the development of new antibiotics and antiviral agents. The structural features of this compound make it an ideal candidate for further modifications that could enhance its bioactivity and selectivity against target pathogens.

The synthesis of methyl 2-hydroxy-4-phenylbut-3-enoate involves several key steps that highlight the compound's synthetic utility. One common approach involves the condensation of phenylacetic acid with malonic acid derivatives followed by esterification. This multi-step process showcases the compound's ability to serve as a versatile intermediate in organic synthesis.

The chemical properties of methyl 2-hydroxy-4-phenylbut-3-ennoate, such as its solubility and stability, have also been extensively studied. These properties are crucial for determining its applicability in pharmaceutical formulations and industrial processes. Understanding these characteristics helps researchers optimize conditions for its use in various chemical reactions and biological assays.

The future prospects for methyl 2-hydroxy-octopamine butanoate are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. As our understanding of its chemical behavior continues to grow, so does its potential as a valuable tool in both academic research and industrial applications.

In conclusion, methyl 2-hydroxy-octopamine butanoate (CAS No. 11206821) is a multifaceted compound with significant implications in organic chemistry and pharmaceutical research. Its unique structure, reactivity, and potential biological effects make it a compelling subject for further study. As research progresses, we can expect to see even more innovative uses for this versatile compound.